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A Comparative Guide to Solvent Efficiency for
Fat Extraction Using Velp Units

For researchers, scientists, and professionals in drug development, optimizing solvent
extraction processes is crucial for achieving accurate and efficient results. This guide provides
an objective comparison of the performance of different solvents for fat extraction using Velp
solvent extractors, supported by experimental data and detailed protocols. Velp's automated
and semi-automated solvent extractors, such as the SER 158 and SER 148 series, utilize the
Randall method, a hot solvent extraction technique that significantly reduces extraction times
compared to the traditional Soxhlet method.[1][2]

Understanding the Randall Method

The Randall method, employed by Velp solvent extractors, is a two-stage hot solvent extraction
process that accelerates the analysis.[1] The key steps are:

e Immersion: The sample, contained in a thimble, is immersed in the boiling solvent, allowing
for rapid solubilization of the fats.

e Washing: The thimble is raised above the solvent level, and the condensed, pure solvent
continuously washes the sample to complete the extraction.
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e Solvent Recovery: A high percentage of the solvent is recovered through condensation and
collected in a recovery tank for potential reuse, making the process more cost-effective and
environmentally friendly.[2][3]

This method is up to five times faster than the traditional Soxhlet technique.[2]

Comparison of Common Solvents for Crude Fat
Extraction

The choice of solvent is a critical parameter in fat extraction, influencing the efficiency,
selectivity, and safety of the process. The most commonly used solvents for crude fat
determination are petroleum ether, n-hexane, and diethyl ether.

Key Considerations for Solvent Selection:

o Selectivity: The ideal solvent should effectively dissolve lipids while minimizing the co-
extraction of non-lipid components like carbohydrates and proteins.[1]

» Boiling Point: A relatively low boiling point allows for easy evaporation of the solvent from the
extracted fat.

o Safety: The flammability, toxicity, and potential for peroxide formation are crucial safety
considerations.

o Cost and Purity: The cost and purity of the solvent can impact the overall cost-effectiveness
of the analysis.

Quantitative Data Summary

The following table summarizes the comparative performance of n-hexane and diethyl ether for
crude fat determination in animal feed using the Randall method, based on a collaborative
study. While a direct comparative study including petroleum ether with a Velp unit was not
identified, it is a commonly used and effective solvent for crude fat analysis.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.velp.com/en-ww/ser-158-series-automatic-solvent-extractor.aspx
https://www.gerhardt.de/en/know-how/analytical-methods/extraction-methods-in-fat-analysis/
https://www.velp.com/en-ww/ser-158-series-automatic-solvent-extractor.aspx
https://www.aafco.org/wp-content/uploads/2023/01/Crude_Fat_Methods_Considerations.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

. Reproducib
Sample Mean Fat Repeatabilit
Solvent ility (RSDR, Notes
Type Content (%) vy (RSDr, %) %)
0
Considered a
Animal Feed, ) suitable
. Varies by .
n-Hexane Cereal Grain, 1.23-5.80 1.88-14.1 alternative to
sample )
Forage diethyl ether.
[4]
) Not specified Not specified Traditionally a
Animal Feed, ) ) )
] ) Varies by in the in the common
Diethyl Ether Cereal Grain, ) )
E sample comparative comparative solvent for fat
orage
g study study extraction.
Widely used
in Velp
application
notes for
crude fat
Not available Not available o
] ] ) ) ) ) determination
Petroleum Various Food  Varies by in a direct in a direct
] ] . Known for
Ether & Feed sample comparative comparative )
being more
study study

selective for
hydrophobic
lipids than

diethyl ether.

[1]

Data for n-Hexane is sourced from a collaborative study on the Randall/Soxtec/submersion

method.[4] Data for Diethyl Ether and Petroleum Ether is based on general use and

established methods.

Experimental Protocol: Crude Fat Determination in
Animal Feed
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This protocol is a generalized procedure based on Velp application notes for the SER 158/148
units.

1. Sample Preparation:
» Grind the animal feed sample to a particle size of approximately 1 mm.

e Dry the sample in an oven to a moisture content of less than 10%, as higher moisture can
reduce extraction efficiency.[1]

o Accurately weigh approximately 2-3 g of the dried, ground sample into a cellulose extraction
thimble.

2. Extraction Procedure (using Velp SER 158):
e Place the extraction thimbles into the extraction cups of the Velp unit.

o Select the appropriate pre-set method or define a new one with the following parameters
(parameters may vary based on the specific sample matrix):

Solvent: Petroleum ether or n-Hexane

[e]

Immersion Time: 30 minutes

o

[¢]

Washing Time: 60 minutes

[¢]

Recovery Time: 20 minutes

[e]

Heating Temperature: Set according to the boiling point of the chosen solvent.

e The Velp SER unit will automatically perform the immersion, washing, and solvent recovery
steps.

3. Gravimetric Determination:
» After the extraction is complete, remove the extraction cups containing the extracted fat.

e Dry the cups in an oven at 105°C for 1 hour to evaporate any residual solvent.
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Cool the cups in a desiccator to room temperature.

Weigh the cups to determine the mass of the extracted fat.

I

. Calculation:

Calculate the percentage of crude fat in the sample using the following formula:

Crude Fat (%) = [(Weight of cup + fat) - Weight of empty cup] / Weight of sample * 100

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Animal Feed Sample

\

Grind to 1mm

\

Dry to <10% Moisture

\
Weigh 2-3g into Thimble

Velp SER 1; '8 Extraction

Load Thimble into Unit

\

Add Solvent (e.g., Hexane)

Immersion in Boiling Solvent

Washing with Condensed Solvent

Solvent Recovery

Ana‘ ’ysis

Dry Extraction Cup

\

Cool in Desiccator

\
Weigh Cup with Fat

Calculate % Crude Fat

Click to download full resolution via product page

Caption: Workflow for crude fat determination using a Velp SER unit.
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Solvent Compatibility with Velp Unit Components

Velp provides different types of seals for their extraction units to ensure compatibility with a
wide range of solvents. It is crucial to select the appropriate seal material to prevent
degradation and ensure a proper seal.

Not Recommended

Seal Material Recommended Solvents
Solvents
Aliphatic and aromatic
Viton® hydrocarbons (e.g., hexane, Ketones (e.g., acetone), esters

petroleum ether)

Hydrocarbons, halogenated
Butyl Ketones, esters, aldehydes
solvents

Resistant to a very wide range
Vaflon™ of solvents and solvent -

mixtures

This information is based on general chemical compatibility charts. Always refer to the Velp
user manual for specific recommendations.[5]

Conclusion

The choice of solvent for fat extraction with a Velp unit has a significant impact on the efficiency
and accuracy of the results. While petroleum ether and n-hexane are commonly used and
effective for crude fat determination, the optimal solvent may vary depending on the specific
sample matrix and the analytical goals. For broad solvent compatibility, the use of Vaflon™
seals is recommended. By following a validated experimental protocol and considering the
properties of different solvents, researchers can achieve reliable and reproducible results with
the high-throughput capabilities of Velp's Randall method-based extractors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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